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Compound of Interest

Compound Name: Afzelechin

cat. No.: B1664412

An In-Depth Technical Guide to the Stereochemistry of Afzelechin and Epiafzelechin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavan-3-ols are a class of flavonoids widely recognized for their potential health benefits,
including antioxidant and anti-inflammatory properties. The biological activity of these
compounds is intimately linked to their three-dimensional structure. Afzelechin and
epiafzelechin are diastereomeric flavan-3-ols that differ only in the stereochemistry at the C3
position of the heterocyclic C-ring. This subtle structural variance leads to significant
differences in their physicochemical properties and biological functions. Understanding and
controlling the stereochemistry of these molecules is therefore critical for research and for the
development of new therapeutics.

This technical guide provides a comprehensive overview of the core stereochemical features of
afzelechin and epiafzelechin, methods for their synthesis and characterization, and the
implications of their stereocisomerism on biological activity.

Core Stereochemistry and Absolute Configuration

Afzelechin and epiafzelechin possess two primary stereocenters at the C2 and C3 positions.
The arrangement of the B-ring at C2 and the hydroxyl group at C3 determines their
classification as either trans (afzelechin) or cis (epiafzelechin) isomers.
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o Afzelechin possesses a 2,3-trans configuration. The most common naturally occurring
enantiomer is (+)-afzelechin, which has a (2R, 3S) absolute configuration. Its enantiomer,
(-)-afzelechin, has a (2S, 3R) configuration.

» Epiafzelechin possesses a 2,3-cis configuration. The most common naturally occurring
enantiomer is (-)-epiafzelechin, which has a (2R, 3R) absolute configuration[1]. Its
enantiomer, (+)-epiafzelechin, has a (2S, 3S) configuration.

The stereochemical relationship between (+)-afzelechin and (-)-epiafzelechin is illustrated
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

